Cas no 847-25-6 (thiophenicol)

thiophenicol structure

Product Name:thiophenicol

CAS No:847-25-6

Molecular Formula:C₁₂H₁₅NO₅SCl₂

Molecular Weight:356.2222

CID:722720

thiophenicol Properties

Names and Identifiers

- Acetamide,2,2-dichloro-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)-2-[4-(methylsulfonyl)phenyl]ethyl]-,rel-
- (+/-)-Thiamphenicol
- RACEFENICOL

thiophenicol Related Literature

1. Development of a monoclonal antibody based-ELISA for the detection of chloramphenicol in shrimp, feed and milk samples and validation by LC-MS/MS coupled with immunoaffinity clean-up

Chang Liu,Diandian Deng,Di Xu,Kang Wu,Hong Yang,Kang Zhao,Jianguo Li,Anping Deng Anal. Methods 2019 11 507
2. Ultra-high performance liquid chromatography-tandem mass spectrometry for the analysis of phenicol drugs and florfenicol-amine in foods

élida Alechaga,Encarnación Moyano,M. Teresa Galceran Analyst 2012 137 2486
3. Synthesis of monodisperse magnetic restricted microspheres for recognition of thiamphenicol in milk

Shuai Zhang,Huachun Liu,Tianpei Cai,Yanqiang Zhou,Jianmin Li,Xiaoxiao Wang,Shanwen Zhao,Chunmiao Bo,Bolin Gong RSC Adv. 2021 11 6869
4. Simultaneous determination of multiclass antibiotics in sewage sludge based on QuEChERS extraction and liquid chromatography-tandem mass spectrometry

Akinranti S. Ajibola,Selina Tisler,Christian Zwiener Anal. Methods 2020 12 576
5. A screen printed carbon electrode modified with carbon nanotubes and gold nanoparticles as a sensitive electrochemical sensor for determination of thiamphenicol residue in milk

Aliyu Muhammad,Reza Hajian,Nor Azah Yusof,Nafiseh Shams,Jaafar Abdullah,Pei Meng Woi,Hamid Garmestani RSC Adv. 2018 8 2714
6. Biodegradable peptide polymers as alternatives to antibiotics used in aquaculture

Pengcheng Ma,Yueming Wu,Weinan Jiang,Ning Shao,Min Zhou,Yuan Chen,Jiayang Xie,Zhongqian Qiao,Runhui Liu Biomater. Sci. 2022 10 4193
7. Synthesis and theoretical calculations of metal-antibiotic chelation with thiamphenicol: in vitro DNA and HSA binding, molecular docking, and cytotoxicity studies

Abeer A. Sharfalddin,Abdul-Hamid Emwas,Mariusz Jaremko,Mostafa A. Hussien New J. Chem. 2021 45 9598
8. Renal protein reactivity and stability of antibiotic amphenicols: structure and affinity

Fei Ding,Wei Peng,Yu-Kui Peng,Yu-Ting Jiang Mol. BioSyst. 2014 10 2509
9. Structure-guided evolution of a ketoreductase for efficient and stereoselective bioreduction of bulky α-amino β-keto esters

Jiawei Tang,Liuqing Chen,Luwen Zhang,Guowei Ni,Jun Yu,Hongyi Wang,Fuli Zhang,Shuguang Yuan,Meiqing Feng,Shaoxin Chen Catal. Sci. Technol. 2021 11 6755
10. Propacin, a coumarinolignoid isolated from durian, inhibits the lipopolysaccharide-induced inflammatory response in macrophages through the MAPK and NF-κB pathways

Yuying Huang,Yihai Wang,Jingwen Xu,Jianying Feng,Xiangjiu He Food Funct. 2020 11 596

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